Cas no 2034620-59-0 (4-((3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)sulfonyl)morpholine)

• Product Name: 4-((3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)sulfonyl)morpholine
• CAS No: 2034620-59-0
• MF: C₁₄H₂₂N₄O₄S
• MW: 342.413881778717
• CID: 5921554
• PubChem ID: 119100369
• Update Time: 2025-10-12

4-((3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)sulfonyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 4-((3-((4,6-dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)sulfonyl)morpholine
• 2034620-59-0
• AKOS026690583
• 4-[3-(4,6-dimethylpyrimidin-2-yl)oxypyrrolidin-1-yl]sulfonylmorpholine
• F6478-1145
• 4-({3-[(4,6-dimethylpyrimidin-2-yl)oxy]pyrrolidin-1-yl}sulfonyl)morpholine
• 4-((3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)sulfonyl)morpholine

• Inchi： 1S/C14H22N4O4S/c1-11-9-12(2)16-14(15-11)22-13-3-4-18(10-13)23(19,20)17-5-7-21-8-6-17/h9,13H,3-8,10H2,1-2H3
• InChI Key： GLFUBSFCJWAHIF-UHFFFAOYSA-N
• SMILES： S(N1CCOCC1)(N1CCC(C1)OC1N=C(C)C=C(C)N=1)(=O)=O

Computed Properties

• Exact Mass: 342.13617637g/mol
• Monoisotopic Mass: 342.13617637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 482
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 93.2Ų

Additional information on 4-((3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)sulfonyl)morpholine

Comprehensive Overview of 4-((3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)sulfonyl)morpholine (CAS No. 2034620-59-0)

4-((3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)sulfonyl)morpholine (CAS No. 2034620-59-0) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of pyrrolidine, morpholine, and dimethylpyrimidine moieties, making it a versatile candidate for drug discovery and crop protection applications. Its structural complexity and functional groups contribute to its potential as a key intermediate in synthesizing biologically active molecules.

The compound's sulfonyl bridge and ether linkage enhance its stability and bioavailability, which are critical factors in modern drug design. Researchers are particularly interested in its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, given the rising demand for targeted therapies in oncology and metabolic disorders. Additionally, its pyrimidine core aligns with current trends in fragment-based drug discovery, a hot topic in AI-driven pharmaceutical research.

In agrochemical applications, 4-((3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)sulfonyl)morpholine shows promise as a precursor for novel herbicides or fungicides. The dimethylpyrimidinyl group is known to interact with plant enzyme systems, a feature exploited in sustainable crop protection solutions. This aligns with the global push for green chemistry and reduced environmental impact—a frequently searched topic among agricultural researchers.

Synthetic routes to this compound often involve palladium-catalyzed cross-coupling or nucleophilic substitution reactions, reflecting advancements in catalytic methodologies. Analytical characterization typically employs LC-MS and NMR spectroscopy, techniques widely discussed in open-access chemistry forums. The compound's logP and hydrogen bond acceptor/donor counts suggest favorable drug-likeness properties, per Lipinski's Rule of Five—a recurring subject in computational chemistry queries.

Recent patent literature indicates growing commercial interest in 2034620-59-0, particularly for central nervous system (CNS) drug development. Its ability to cross the blood-brain barrier (BBB) makes it relevant to neurodegenerative disease research, a field with increasing public awareness. The morpholine moiety's role in improving water solubility addresses a common challenge in formulation science, another trending search topic.

From a regulatory standpoint, the compound's non-hazardous classification under standard safety protocols facilitates its use in academic and industrial labs. This contrasts with many heterocyclic compounds that face restrictions, making 4-((3-((4,6-Dimethylpyrimidin-2-yl)oxy)pyrrolidin-1-yl)sulfonyl)morpholine a practical choice for medicinal chemistry projects. Stability studies under various pH conditions—frequently queried in pharmaceutical QA forums—confirm its robustness in diverse environments.

The scientific community continues to explore structure-activity relationships (SAR) around this scaffold, leveraging computational tools like molecular docking and QSAR modeling. These approaches dominate current literature on rational drug design, matching frequent searches about AI in drug discovery. As synthetic methodologies evolve, particularly in flow chemistry and photocatalysis, production scalability of such complex molecules becomes increasingly feasible.

In conclusion, CAS 2034620-59-0 represents a compelling case study in modern heterocyclic chemistry, bridging multiple disciplines from medicinal chemistry to agrochemical innovation. Its structural features address contemporary challenges in bioavailability and target selectivity, while synthetic accessibility meets industrial demands. As research progresses, this compound may yield valuable insights for next-generation therapeutic and crop protection agents.